Cas no 94832-40-3 (Benzoic acid,4-(aminooxy)-3-nitro-)

• Product Name: Benzoic acid,4-(aminooxy)-3-nitro-
• CAS No: 94832-40-3
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 798896
• PubChem ID: 21277333
• Update Time: 2025-04-19

Benzoic acid,4-(aminooxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(aminooxy)-3-nitro-
• Benzoic acid, 4-(aminooxy)-3-nitro- (9CI)
• 94832-40-3
• 4-(Aminooxy)-3-nitrobenzoic acid
• DTXSID401302776

• Inchi： 1S/C7H6N2O5/c8-14-6-2-1-4(7(10)11)3-5(6)9(12)13/h1-3H,8H2,(H,10,11)
• InChI Key： GFKDWTCZBNLORQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.028
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 118A^2